BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to
Tetrabromohydroquinone

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Tetrabromohydroquinone

Cat. No.: B181579

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrabromohydroquinone (TBHQ), a fully substituted brominated aromatic diol, is a
significant compound in synthetic chemistry and materials science. This guide provides a
comprehensive overview of its core physicochemical properties, a detailed, field-proven
synthesis protocol, and an exploration of its applications, particularly as a versatile synthesis
intermediate. Emphasis is placed on the causality behind experimental choices and adherence
to rigorous safety protocols. This document serves as a technical resource for professionals
requiring a deep, practical understanding of this valuable chemical building block.

Introduction

Tetrabromohydroquinone, systematically named 2,3,5,6-tetrabromobenzene-1,4-diol, is a
halogenated derivative of hydroquinone.[1] Its structure, featuring a benzene ring symmetrically
substituted with four bromine atoms and two hydroxyl groups, imparts unique chemical
properties that make it a valuable precursor in various fields. Historically, direct bromination of
hydroquinone often led to complex mixtures or the oxidized product, bromanil.[2] However,
refined single-stage bromination processes have made high-purity TBHQ readily accessible for
research and industrial applications.[2]

This compound is a cornerstone for many specialized chemical formulations, primarily serving
as a high-purity intermediate.[3] Its utility is particularly pronounced in the development of
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advanced materials where halogenation is required to impart specific functionalities, such as
flame retardancy, thermal stability, or increased chemical resistance.[3] Furthermore, its rigid,
electron-rich core has been exploited in the synthesis of novel organic materials and, more
recently, in the creation of complex macromolecules for biomedical applications.

Physicochemical Properties

The physical and chemical characteristics of tetrabromohydroquinone are foundational to its
application and handling. The high molecular weight and extensive halogenation result in a
high-melting, crystalline solid. A summary of its key properties is presented below.

Property Value Source(s)
Molecular Formula CeH2Br402 [1][4][5][6]
Molecular Weight 425.69 g/mol [L151171181]
CAS Number 2641-89-6 [LII31411711]
2,3,5,6-tetrabromobenzene-
IUPAC Name _ [1]
1,4-diol

Tetrabromoquinol, 2,3,5,6-
Synonyms ) [1][8]
Tetrabromohydroquinone

Appearance Crystalline Solid [2]
Melting Point 252-255 °C (lit.) [5I71[8]
- _ 304.4 + 37.0 °C at 760 mmHg
Boiling Point , [4]
(Predicted)
Density 2.8 £0.1 g/cm? [4]

Synthesis and Purification

The synthesis of tetrabromohydroquinone is most effectively achieved through the direct
bromination of hydroquinone in a mixed solvent system. This method prevents the formation of
the over-oxidized byproduct, bromanil, and allows for high yields of the desired product.[2]
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Causality in Protocol Design:

Solvent Choice: A mixture of a non-polar solvent (chloroform) and a polar protic solvent
(methanol) is critical. The chloroform helps to dissolve the starting hydroquinone and the
bromine, while the methanol facilitates the reaction and helps to keep the byproduct bromanil
in solution during filtration, enhancing the purity of the precipitated product.[2]

Temperature Control: The initial addition of bromine is performed at room temperature to
control the exothermic reaction. The subsequent heating to reflux ensures the reaction goes
to completion, driving the full substitution of all four aromatic protons.[2]

Filtration Method: Filtering the reaction mixture while hot is a key purification step.
Tetrabromohydroquinone is less soluble in the hot solvent mixture than the potential
bromanil byproduct, causing it to precipitate out as a pure solid upon formation, while
impurities remain in the filtrate.[2]

Detailed Experimental Protocol: Synthesis of
Tetrabromohydroquinone

This protocol is adapted from the process described by Joseph E. Kovacic (U.S. Patent
3,143,576).[2]

Materials:

Hydroquinone (0.2 g. mole)

Bromine (0.8 g. mole)

Chloroform (240 ml)

Methanol (68 ml)

Reactor flask with reflux condenser, dropping funnel, and magnetic stirrer

Procedure:

In the reactor flask, dissolve 0.2 g. mole of hydroquinone in a mixture of 240 ml of chloroform
and 68 ml of methanol.
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Stir the solution at room temperature (25-30 °C).

Slowly add 0.8 g. mole of bromine to the solution from the dropping funnel over
approximately 25-30 minutes.

After the addition is complete, heat the reaction mixture to its reflux temperature.

Maintain the reflux, with continuous stirring, until the deep red-brown color of the bromine
lightens significantly, indicating its consumption.

Filter the hot reaction mixture using suction filtration to collect the precipitated crystalline
product.

Wash the collected solid with a small amount of cold chloroform to remove any residual
soluble impurities.

Dry the product under vacuum. The resulting solid is substantially pure
tetrabromohydroquinone. An expected yield is approximately 81%.[2]
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Caption: Synthesis workflow for Tetrabromohydroquinone from Hydroquinone.
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Applications in Research and Drug Development

Tetrabromohydroquinone is not typically an active pharmaceutical ingredient itself but serves
as a critical building block and intermediate in the synthesis of more complex molecules and
materials.[3]

 Intermediate for Specialty Chemicals: Its primary role is as a high-purity synthesis
intermediate.[3] The four bromine atoms can serve as leaving groups or be involved in
coupling reactions, while the two hydroxyl groups can be functionalized, making it a highly
versatile precursor for a wide range of custom-synthesized compounds.[3]

o Materials Science: TBHQ is used to create products that require halogenation for specific
functionalities.[3] This includes the development of flame-retardant materials, high-
performance polymers, and performance coatings where thermal and chemical stability are
paramount.[3]

o Dendrimer Synthesis for Drug Delivery: In a notable application within drug development
research, tetrabromohydroquinone has been used as the core for synthesizing
thermoresponsive branched oligoethylene glycol dendrimers. These complex
macromolecules have demonstrated cytotoxic activity against MCF-7 breast cancer cells,
highlighting the potential of TBHQ derivatives in creating novel therapeutic agents or drug
delivery systems.[7]

» Bioluminescence Research: An interesting natural occurrence of TBHQ is in the luminous
acorn worm, Ptychodera flava. It has been identified as one of the substances responsible
for the organism's green luminescence when combined with hydrogen peroxide under basic
conditions.[1][7] This has opened avenues for research into novel chemiluminescence
systems.

Safety and Handling

As a Senior Application Scientist, ensuring the safe handling of all chemicals is paramount.
Tetrabromohydroquinone is an irritant and requires careful handling in a controlled laboratory
environment.

GHS Hazard Classification:
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e Pictogram: GHSO07 (Exclamation Mark)[7]
 Signal Word: Warning[1][4][7]
e Hazard Statements:

o H315: Causes skin irritation.[1][4][7]

o H319: Causes serious eye irritation.[1][4][7]

o H335: May cause respiratory irritation.[1][4][7]

Self-Validating Safety Protocol:

This workflow ensures that all hazards are considered and mitigated before, during, and after
handling the compound.
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1. Precautionary Assessment 3. Emergency Response

Review SDS: On Skin (P302+P352) In Eyes (P305+P351) Inhaled (P304+P340)
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4. Storage‘% Disposal
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Tightly Closed (P403)

\ 4
@ispose per Regulations (P501D

Click to download full resolution via product page
Caption: Logical workflow for the safe handling of Tetrabromohydroquinone.

Key Precautionary Statements (Prevention & Storage):
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][4]

e P264: Wash skin thoroughly after handling.[1][4]

o P280: Wear protective gloves/ eye protection/ face protection.[1][4]

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[4]

e P405: Store locked up.[4]

Conclusion

Tetrabromohydroquinone is a fundamentally important, high-purity intermediate chemical
with a well-defined property profile and established synthesis route. Its value lies not in direct
application but in its versatility as a precursor for advanced materials, specialty chemicals, and
innovative macromolecules for drug development. Its rigid, heavily brominated structure
provides a unique platform for chemists to build upon. A thorough understanding of its
synthesis, properties, and stringent safety requirements, as detailed in this guide, is essential
for any researcher or developer looking to leverage this compound's full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to
Tetrabromohydroquinone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181579#tetrabromohydroquinone-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b181579?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

